Cas no 17278-12-5 ((+)-proto-quercitol)

• Product Name: (+)-proto-quercitol
• CAS No: 17278-12-5
• MF: C₆H₁₂O₅
• MW: 164.156482696533
• CID: 2000002
• PubChem ID: 12309654
• Update Time: 2025-04-21

(+)-proto-quercitol Chemical and Physical Properties

Names and Identifiers

• (+)-proto-quercitol
• (1S)-cyclohexane-1r,2t,3,4c,5t-pentaol
• (1S)-Cyclohexanpentol-(1r.2t.3.4c.5t)
• (S)-Cyclohexan-1r,2t,3,4c,5t-pentaol
• 2D-1-deoxy-muco-inositol
• Protoquercitol
• 2,5-cyclohexanepentol
• D-1,3,4
• quercitol
• cyclohexanepentol
• 2-Deoxy-L-chiro-inositol
• (1S,2R,4R,5S)-Cyclohexane-1,2,3,4,5-pentol
• SCHEMBL14542553
• cyclohexane-1,2,3,4,5-pentol
• 17278-12-5

• Inchi： 1S/C6H12O5/c7-2-1-3(8)5(10)6(11)4(2)9/h2-11H,1H2/t2-,3-,4+,5+/m0/s1
• InChI Key： IMPKVMRTXBRHRB-QMKXCQHVSA-N
• SMILES： OC1[C@@H]([C@H](C[C@@H]([C@H]1O)O)O)O

Computed Properties

• Exact Mass: 164.068
• Monoisotopic Mass: 164.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 101A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexanols